Cas no 4837-19-8 (3-(Difluoromethoxy)benzoic acid)

3-(Difluoromethoxy)benzoic acid structure

4837-19-8 structure

Product Name:3-(Difluoromethoxy)benzoic acid

CAS No:4837-19-8

Molecular Formula:C₈H₆O₃F₂

Molecular Weight:188.12824

MDL:MFCD00236224

CID:85162

PubChem ID:842614

3-(Difluoromethoxy)benzoic acid Properties

Names and Identifiers

- 3-(Difluoromethoxy)benzoic acid
- 3-<Difluor-methoxy>-benzoesaeure
- 3-difluoromethoxy benzoic acid
- AK-968/41169420
- EN300-00032
- SCHEMBL1965898
- DTXSID70357078
- CS-W007284
- 4837-19-8
- AMY39594
- DS-5056
- 3-(Difluoromethoxy)benzoicacid
- MFCD00236224
- AKOS000103362
- FT-0613757
- 3-(difluoromethoxy)benzoic acid, AldrichCPR
- BB 0261565
- Z56799488
- Benzoic acid, 3-(difluoromethoxy)-
- HMS1721P04
- SY011860
- STK297801
- ALBB-029070
- DB-021714
- BBL037781
- +Expand
- MDL： MFCD00236224
- InChIKey： OKKDGIXOKWOMRD-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6F2O3/c9-8(10)13-6-3-1-2-5(4-6)7(11)12/h1-4,8H,(H,11,12)
- SMILES： C1=CC(=CC(=C1)OC(F)F)C(=O)O

Computed Properties

Exact Mass: 188.02900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 188.029
Heavy Atom Count: 13
Complexity: 184
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 46.5A^2

Experimental Properties

LogP: 1.98620
PSA: 46.53000
Boiling Point: 287.3℃ at 760 mmHg
Melting Point: 105°C
Flash Point: 127.6 °C
Color/Form: White crystal powder
Solubility: Uncertain
Density: 1.37

3-(Difluoromethoxy)benzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003BQZ-100mg	3-(Difluoromethoxy)benzoic acid	4837-19-8	97%	100mg	$5.00	2024-05-01
A2B Chem LLC	AB54395-100mg	3-(Difluoromethoxy)benzoic acid	4837-19-8	97%	100mg	$5.00	2024-04-19
Alichem	A013000012-250mg	3-(Difluoromethoxy)benzoic acid	4837-19-8	97%	250mg	$499.20	2023-09-01
Ambeed	A171652-100mg	3-(Difluoromethoxy)benzoic acid	4837-19-8	97%	100mg	$6.0	2024-07-19
Apollo Scientific	PC9131-1g	3-(Difluoromethoxy)benzoic acid	4837-19-8	98%	1g	£28.00	2023-09-01
eNovation Chemicals LLC	K40435-250mg	3-(Difluoromethoxy)benzoic acid	4837-19-8	97%	250mg	$200	2022-05-19
Fluorochem	007853-1g	3-(Difluoromethoxy)benzoic acid	4837-19-8	99%	1g	￡34.00	2022-03-01
Matrix Scientific	020858-1g	3-(Difluoromethoxy)benzoic acid	4837-19-8		1g	$72.00	2023-09-11
Oakwood	007853-250mg	3-(Difluoromethoxy)benzoic acid	4837-19-8	98%	250mg	$45.00	2024-07-19
TRC	D452250-25mg	3-(Difluoromethoxy)benzoic Acid	4837-19-8		25mg	$ 50.00	2022-06-05

3-(Difluoromethoxy)benzoic acid Synthesis

Synthetic Circuit 1

2287306-92-5

37181-39-8

65-85-0

4837-19-8

97914-59-5

4837-20-1

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C

Reference

: Preparation of redox-active reagents for the ruthenium-catalyzed difluoromethoxylation and trifluoromethoxylation of arenes and heteroarenes under visible light

, World Intellectual Property Organization, , ,

Synthetic Circuit 2

2287306-92-5

37181-39-8

65-85-0

4837-19-8

97914-59-5

4837-20-1

Reaction Conditions

1.1 Catalysts: Tris(2,2′-bipyridine)ruthenium(2+) bis(hexafluorophosphate) Solvents: Acetonitrile ; 12 h, 23 °C

Reference

: Catalytic radical difluoromethoxylation of arenes and heteroarenes

Lee, Johnny W.; Zheng, Weijia; Morales-Rivera, Cristian A.; Liu, Peng; Ngai, Ming-Yu, Chemical Science, 2019, 10(11), 3217-3222

3-(Difluoromethoxy)benzoic acid Raw materials

3-(Difluoromethoxy)benzoic acid Preparation Products

3-(Difluoromethoxy)benzoic acid Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

4837-19-8 (3-(Difluoromethoxy)benzoic acid) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:4837-19-8)3-(Difluoromethoxy)benzoic acid

Purity:99%

Quantity:25g

Price($):188.0